![molecular formula C20H22F3NO2 B5296150 1-(2-methoxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol](/img/structure/B5296150.png)
1-(2-methoxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-methoxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol is a chemical compound that has gained significant attention in scientific research due to its potential biological and physiological effects. This compound is commonly referred to as TFP or TFP-OH and is synthesized through a specific method.
Mechanism of Action
The mechanism of action of 1-(2-methoxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol is not fully understood, but it is thought to involve the modulation of GABA and glutamate neurotransmitter systems in the brain. TFP-OH has been found to bind to specific receptors in these systems, leading to changes in neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. These include changes in neurotransmitter release, alterations in neuronal excitability, and modulation of synaptic plasticity. TFP-OH has also been found to have potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-methoxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol in lab experiments is its ability to modulate specific neurotransmitter systems in the brain. This allows researchers to study the effects of these systems on various physiological and behavioral processes. However, one limitation is that the mechanism of action of TFP-OH is not fully understood, which makes it difficult to interpret some of the results.
Future Directions
There are several potential future directions for research on 1-(2-methoxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol. One area of interest is the development of new drugs based on the structure of TFP-OH that could have more specific effects on certain neurotransmitter systems. Another direction is to further investigate the potential neuroprotective effects of TFP-OH and its potential use in treating neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various physiological and behavioral processes.
Synthesis Methods
The synthesis of 1-(2-methoxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol involves a multi-step process that includes the reaction of 3-(trifluoromethyl)benzaldehyde with 2-methoxybenzylamine to form a Schiff base. The Schiff base is then reduced with sodium borohydride to form the final product, TFP-OH.
Scientific Research Applications
1-(2-methoxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol has been studied extensively for its potential application in various scientific research areas. One of the key areas of research is in the field of neuroscience, where TFP-OH has been found to modulate the activity of certain neurotransmitter systems in the brain.
properties
IUPAC Name |
1-[(2-methoxyphenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22F3NO2/c1-26-18-8-3-2-5-15(18)14-24-11-9-19(25,10-12-24)16-6-4-7-17(13-16)20(21,22)23/h2-8,13,25H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQRALQNSEIMYCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2CCC(CC2)(C3=CC(=CC=C3)C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.